Cas no 2228571-30-8 (2-(pentafluoroethyl)azetidine)

• Product Name: 2-(pentafluoroethyl)azetidine
• CAS No: 2228571-30-8
• MF: C₅H₆F₅N
• MW: 175.099858760834
• CID: 6214092
• PubChem ID: 165866951
• Update Time: 2025-06-13

2-(pentafluoroethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(pentafluoroethyl)azetidine
• 2228571-30-8
• EN300-2006179

• Inchi： 1S/C5H6F5N/c6-4(7,5(8,9)10)3-1-2-11-3/h3,11H,1-2H2
• InChI Key： HXMLMSJCZODTBY-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1CCN1)F

Computed Properties

• Exact Mass: 175.04204001g/mol
• Monoisotopic Mass: 175.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on 2-(pentafluoroethyl)azetidine

Research Brief on 2-(Pentafluoroethyl)azetidine (CAS: 2228571-30-8): Recent Advances and Applications

2-(Pentafluoroethyl)azetidine (CAS: 2228571-30-8) is a fluorinated azetidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

The synthesis of 2-(pentafluoroethyl)azetidine has been optimized in recent years, with several research groups reporting efficient and scalable routes. A notable advancement is the use of transition metal-catalyzed reactions to introduce the pentafluoroethyl group onto the azetidine ring, achieving high yields and excellent regioselectivity. These synthetic methodologies have enabled the production of gram-scale quantities, facilitating further biological evaluations. Additionally, the compound's stability under physiological conditions has been confirmed, making it a promising candidate for in vivo studies.

In medicinal chemistry, 2-(pentafluoroethyl)azetidine has been explored as a key scaffold for the design of enzyme inhibitors and receptor modulators. Its fluorinated side chain enhances lipophilicity and metabolic stability, which are critical for drug-like properties. Recent studies have demonstrated its incorporation into small-molecule inhibitors targeting kinases and GPCRs, showing improved potency and selectivity compared to non-fluorinated analogs. For instance, derivatives of this compound have shown nanomolar affinity for specific kinase targets, with preliminary in vivo data indicating favorable pharmacokinetic profiles.

Beyond pharmaceuticals, 2-(pentafluoroethyl)azetidine has found applications in agrochemical research. Its fluorinated structure contributes to enhanced pesticidal activity and environmental persistence, making it a valuable component in the development of next-generation crop protection agents. Field trials have revealed that derivatives of this compound exhibit broad-spectrum activity against resistant pest strains, with minimal toxicity to non-target organisms. These findings underscore its potential as a sustainable alternative to conventional agrochemicals.

Mechanistic studies have provided insights into the interactions of 2-(pentafluoroethyl)azetidine with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses have revealed that the pentafluoroethyl group induces conformational changes in target proteins, leading to enhanced binding affinity. Computational modeling has further supported these observations, highlighting the role of fluorine-mediated interactions in stabilizing ligand-protein complexes. These mechanistic insights are expected to guide the rational design of future derivatives with optimized properties.

In conclusion, 2-(pentafluoroethyl)azetidine (CAS: 2228571-30-8) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have positioned it as a valuable tool for drug and agrochemical discovery. Future research should focus on expanding its utility through the development of novel derivatives and exploring its potential in emerging therapeutic areas. This brief underscores the importance of continued investment in fluorinated heterocycles as a cornerstone of modern chemical research.